Cas no 1498596-48-7 (2-(Thian-3-yl)propanoic acid)

• Product Name: 2-(Thian-3-yl)propanoic acid
• CAS No: 1498596-48-7
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 5717498
• PubChem ID: 17986216
• Update Time: 2023-10-15

2-(Thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1498596-48-7
• 2-(thian-3-yl)propanoicacid
• 2-(thian-3-yl)propanoic acid
• EN300-783154
• 2-(Thian-3-yl)propanoic acid

• Inchi： 1S/C8H14O2S/c1-6(8(9)10)7-3-2-4-11-5-7/h6-7H,2-5H2,1H3,(H,9,10)
• InChI Key： LGSUFDYCUQIUGE-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų